2-Propylthio-3-pyridinecarbonitrile
Description
2-Propylthio-3-pyridinecarbonitrile (C₉H₁₀N₂S) is a pyridine derivative featuring a propylthio (-S-CH₂CH₂CH₃) substituent at the 2-position and a nitrile (-CN) group at the 3-position. This compound belongs to a broader class of pyridinecarbonitriles, which are valued in medicinal chemistry and materials science for their electronic and steric properties.
Properties
CAS No. |
152061-89-7 |
|---|---|
Molecular Formula |
C9H10N2S |
Molecular Weight |
178 |
Synonyms |
2-propylthio-3-pyridinecarbonitrile |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Comparison with Similar Compounds
Pyridinecarbonitrile derivatives vary significantly based on substituent type and position. Below is a comparison with structurally related compounds:
Key Observations :
- Aromaticity : The pyridine ring in 2-chloro-6-phenylpyridine-3-carbonitrile retains high aromaticity despite bulky substituents , suggesting similar stability in the target compound.
- Reactivity : Nitriles (common in all listed compounds) enable reactions such as nucleophilic additions or reductions, while thioethers in the target compound may undergo oxidation to sulfoxides or sulfones.
Comparative Analysis of Physicochemical Properties
The propylthio group’s bulk may reduce crystallinity compared to smaller substituents, as seen in the planar 2-chloro-6-phenyl derivative .
Research Findings and Case Studies
- Structural Insights : The planar pyridine core in 2-chloro-6-phenylpyridine-3-carbonitrile suggests that bulky substituents in the target compound may slightly distort planarity without compromising aromaticity.
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